Cas no 27904-92-3 (tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate)

Tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate is a carbamate-protected amino acid derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate in peptide coupling and heterocycle formation, owing to the reactive oxo and phenylamino functionalities. The tert-butyl carbamate (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic steps. This compound is particularly valuable in medicinal chemistry for constructing ureido and amide scaffolds. Its crystalline form ensures consistent purity and handling, making it suitable for high-precision applications. The product is typically stored under inert conditions to maintain stability.

tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate structure

27904-92-3 structure

Product Name:tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate

CAS No:27904-92-3

MF:C₁₃H₁₈N₂O₃

MW:250.293623447418

MDL:MFCD10043451

CID:2117294

PubChem ID:10634424

Update Time:2025-05-28

tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate
- N-phenyl-α-[(tert-butoxycarbonyl)amino]acetamide
- [1-(N-tert-butyloxycarbonyl)amino]-N-phenylacetamide
- BOC-glycine anilide
- N-(t-BOC-glycyl)aniline
- N-[N-[(tert-butyloxy)carbonyl]glycyl]aniline
- Nα-(t-BOC)-Glycyl anilide
- t-butyl phenylcarbamoylmethylcarbamate
- AKOS002368058
- N-(t-Butoxycarbonyl)-N1-phenylglycinamide
- tert-butyl 2-anilino-2-oxoethylcarbamate
- SXMVQSMVZIZWDC-UHFFFAOYSA-N
- MFCD10043451
- Boc-Gly-NHPh
- Tert-butyl (2-oxo-2-(phenylamino)ethyl)carbamate
- 27904-92-3
- tert-butyln-[(phenylcarbamoyl)methyl]carbamate
- tert-butyl N-(2-anilino-2-oxoethyl)carbamate
- AS-871/43476677
- SCHEMBL6635582
- CS-0323811
- tert-butyl n-[(phenylcarbamoyl)methyl]carbamate
- D84477
- DA-42933
- tert-butyl N-[(phenylcarbamoyl)-methyl]carbamate
- BS-4631
- MDL： MFCD10043451
- Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)14-9-11(16)15-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,14,17)(H,15,16)
- InChI Key： SXMVQSMVZIZWDC-UHFFFAOYSA-N
- SMILES： O(C(NCC(NC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 250.13200
Monoisotopic Mass: 250.13174244Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 67.43000
LogP: 2.61370

tert-butyl 2-oxo-2-(phenylamino)ethylcarbamate Pricemore >>

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